Cas no 898647-62-6 (1-(2-ethoxy-4,5-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole)

• Product Name: 1-(2-ethoxy-4,5-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole
• CAS No: 898647-62-6
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 5984122
• PubChem ID: 8721945
• Update Time: 2025-06-03

1-(2-ethoxy-4,5-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxy-4,5-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole
• 1-(2-ethoxy-4,5-dimethylphenyl)sulfonyl-2-methylbenzimidazole
• 1H-Benzimidazole, 1-[(2-ethoxy-4,5-dimethylphenyl)sulfonyl]-2-methyl-
• AP-263/43503460
• AKOS002285338
• VU0606870-1
• 1-[(2-ethoxy-4,5-dimethylphenyl)sulfonyl]-2-methyl-1H-benzimidazole
• Z1542856253
• 1-((2-ethoxy-4,5-dimethylphenyl)sulfonyl)-2-methyl-1H-benzo[d]imidazole
• 898647-62-6
• F3237-0282

• Inchi： 1S/C18H20N2O3S/c1-5-23-17-10-12(2)13(3)11-18(17)24(21,22)20-14(4)19-15-8-6-7-9-16(15)20/h6-11H,5H2,1-4H3
• InChI Key： XXWRFERQRUPSSZ-UHFFFAOYSA-N
• SMILES： C1(C)N(S(C2=CC(C)=C(C)C=C2OCC)(=O)=O)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 344.11946368g/mol
• Monoisotopic Mass: 344.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 555.1±60.0 °C(Predicted)
• pka: 1.44±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2-ethoxy-4,5-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole

Research Brief on 1-(2-ethoxy-4,5-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole (CAS: 898647-62-6)

1-(2-ethoxy-4,5-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole (CAS: 898647-62-6) is a novel benzodiazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonyl and benzodiazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of 1-(2-ethoxy-4,5-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole involves a multi-step process, starting with the sulfonylation of 2-ethoxy-4,5-dimethylbenzenesulfonyl chloride followed by coupling with 2-methyl-1H-1,3-benzodiazole. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. Structural characterization via NMR, mass spectrometry, and X-ray crystallography has confirmed the compound's identity and provided insights into its conformational stability.

In vitro studies have demonstrated that 1-(2-ethoxy-4,5-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual inhibitor for the treatment of inflammatory diseases. Additionally, the compound has shown moderate cytotoxicity against certain cancer cell lines, indicating its possible application in oncology. However, further mechanistic studies are required to fully understand its selectivity and off-target effects.

Pharmacokinetic studies in animal models have revealed that 1-(2-ethoxy-4,5-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole has favorable absorption and distribution profiles, with moderate plasma half-life and good tissue penetration. However, its metabolic stability and potential drug-drug interactions remain areas of concern, necessitating further optimization. Recent efforts have focused on derivatization to improve its metabolic stability and reduce toxicity, with several analogs currently under evaluation.

The therapeutic potential of 1-(2-ethoxy-4,5-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole extends beyond inflammation and cancer. Preliminary data suggest its role in neurodegenerative diseases, where it has shown neuroprotective effects in models of Alzheimer's and Parkinson's diseases. These effects are hypothesized to result from its ability to modulate oxidative stress and inhibit aberrant protein aggregation. Ongoing research aims to validate these findings and explore its application in other disease areas.

In conclusion, 1-(2-ethoxy-4,5-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole represents a promising scaffold for drug development, with demonstrated activity in multiple therapeutic areas. Future research should focus on optimizing its pharmacokinetic properties, elucidating its precise mechanism of action, and advancing it through preclinical and clinical development. The compound's versatility and potential make it a valuable candidate for further investigation in the chemical biology and pharmaceutical industries.